N-(1,3-benzodioxol-5-yl)-2-(3-hydroxy-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C17H14N2O4S/c20-16(18-10-5-6-12-13(7-10)23-9-22-12)8-15-17(21)19-11-3-1-2-4-14(11)24-15/h1-7,15H,8-9H2,(H,18,20)(H,19,21)
• InChI Key: MQFJEMMHIQZFHV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CC3C(=O)NC4=CC=CC=C4S3
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(3-hydroxy-2H-1,4-benzothiazin-2-yl)acetamide, also known as BZ-423, is a synthetic compound that has been extensively studied for its potential as an immunomodulatory agent. This compound has been shown to have a unique mechanism of action, which makes it a promising candidate for the treatment of autoimmune diseases and other immune-related disorders.

Scientific Research Applications

Allelochemical Transformation and Soil Disease Suppression

Benzothiazinones, which share structural similarities with the compound , are allelochemicals present in agricultural crops like wheat, rye, and maize. These compounds transform into various products, including acetamides, through microbial activity in the soil. This transformation is crucial for exploiting the allelopathic properties of these crops to suppress weeds and soil-borne diseases (Fomsgaard, Mortensen, & Carlsen, 2004).

Chemical Synthesis and Reaction Studies

Research into benzothiazine derivatives, such as reactions involving hydroxamic acids to yield various transformation products including acetamides, underscores the chemical versatility and potential for diverse applications of these compounds (Coutts, Matthias, Mah, & Pound, 1970; Coutts & Pound, 1971).

Pharmacological Potential

While direct information on the pharmacological applications of N-(1,3-benzodioxol-5-yl)-2-(3-hydroxy-2H-1,4-benzothiazin-2-yl)acetamide is excluded per the requirements, structurally related compounds have been investigated for potential biological activities, including antifungal, analgesic, and anti-inflammatory properties. These studies highlight the broad interest in benzothiazine derivatives for possible therapeutic applications, emphasizing the compound's relevance to drug discovery and pharmacological research (Gupta & Wagh, 2006; Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012).

Advanced Material and Chemical Synthesis

Further studies focus on the synthesis and properties of benzothiazine derivatives for advanced materials and chemical synthesis applications. These include exploring the structural and electronic properties of benzothiazolinone acetamide analogs for potential use in photovoltaic cells, highlighting the compound's versatility beyond pharmacological contexts (Mary et al., 2020).